Cas no 51219-18-2 (N-Boc-N'-Cbz-L-arginine)

N-Boc-N'-Cbz-L-arginine is a protected derivative of L-arginine, featuring Boc (tert-butoxycarbonyl) and Cbz (benzyloxycarbonyl) groups safeguarding the α-amine and guanidine functionalities, respectively. This dual protection enhances selectivity in peptide synthesis, minimizing unwanted side reactions. The compound is particularly useful in solid-phase and solution-phase peptide coupling, offering improved solubility in organic solvents compared to unprotected arginine. Its orthogonal protecting groups allow sequential deprotection under mild conditions, enabling precise control in complex peptide assembly. The high purity and stability of N-Boc-N'-Cbz-L-arginine make it a reliable building block for researchers in medicinal chemistry and bioconjugation.
N-Boc-N'-Cbz-L-arginine structure
N-Boc-N'-Cbz-L-arginine structure
Product Name:N-Boc-N'-Cbz-L-arginine
CAS No:51219-18-2
MF:C19H28N4O6
MW:408.448824882507
MDL:MFCD00058482
CID:55961
PubChem ID:11058635
Update Time:2025-10-09

N-Boc-N'-Cbz-L-arginine Chemical and Physical Properties

Names and Identifiers

    • N-Boc-N'-Cbz-L-arginine
    • Boc-Arg(Z)-OH
    • (S)-5-(3-((Benzyloxy)carbonyl)guanidino)-2-((tert-butoxycarbonyl)amino)pentanoic acid
    • Nα-Boc-Nω-Z-L-arginine
    • Boc-Arg(Cbz)-OH
    • N7-<(benzyloxy)carbonyl>-N2-<(tert-butoxy)carbonyl>-L-arginine
    • L-Ornithine,N2-[(1,1-dimethylethoxy)carbonyl]-N5-[imino[[(phenylmethoxy)carbonyl]amino]methyl]-
    • AC-8607
    • Nalpha-Boc-Nomega-Z-L-arginine
    • AKOS030242358
    • Boc-N-omega-Z-L-arginine
    • AKOS025117314
    • CS-0188340
    • AKOS016002290
    • (S)-5-(3-(benzyloxycarbonyl)guanidino)-2-(tert-butoxycarbonylamino)pentanoic acid
    • 51219-18-2
    • (2S)-5-{[amino({[(benzyloxy)carbonyl]imino})methyl]amino}-2-{[(tert-butoxy)carbonyl]amino}pentanoic acid
    • N5-[{[(benzyloxy)carbonyl]amino}(imino)methyl]-N2-(tert-butoxycarbonyl)-L-ornithine
    • FTDCZFJSCZHUMM-AWEZNQCLSA-N
    • 11-Oxa-2,4,9-triazatridecanoic acid,8-carboxy-3-imino-12,12-dimethyl-10-oxo-, 1-(phenylmethyl) ester, (S)-
    • (2S)-5-[[amino(phenylmethoxycarbonylamino)methylidene]amino]-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
    • AS-74885
    • MFCD00058482
    • (2S)-5-[({[(BENZYLOXY)CARBONYL]AMINO}METHANIMIDOYL)AMINO]-2-[(TERT-BUTOXYCARBONYL)AMINO]PENTANOIC ACID
    • MDL： MFCD00058482
    • Inchi： 1S/C19H28N4O6/c1-19(2,3)29-18(27)22-14(15(24)25)10-7-11-21-16(20)23-17(26)28-12-13-8-5-4-6-9-13/h4-6,8-9,14H,7,10-12H2,1-3H3,(H,22,27)(H,24,25)(H3,20,21,23,26)/t14-/m0/s1
    • InChI Key： FTDCZFJSCZHUMM-AWEZNQCLSA-N
    • SMILES： O(C(N[C@H](C(=O)O)CCC/N=C(\N)/NC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 408.20100
  • Monoisotopic Mass: 408.200885
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 15
  • Complexity: 582
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 152
  • XLogP3: 2.4

Experimental Properties

  • Color/Form: White powder
  • Density: 1.255
  • Melting Point: 155-165 ºC
  • Boiling Point: 569.73 °C at 760 mmHg
  • Flash Point: 298.362 °C
  • Refractive Index: 1.557
  • PSA: 149.84000
  • LogP: 3.46770

N-Boc-N'-Cbz-L-arginine Security Information

  • Storage Condition：Store at 0 ° C

N-Boc-N'-Cbz-L-arginine Customs Data

  • HS CODE：2925290090
  • Customs Data：

    China Customs Code:

    2925290090

    Overview:

    2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

N-Boc-N'-Cbz-L-arginine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B915581-1g
BOC-ARG(Z)-OH
 51219-18-2 98%
1g
 ￥153.00 2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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N-Boc-N'-Cbz-L-arginine
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N-Boc-N'-Cbz-L-arginine
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N-Boc-N'-Cbz-L-arginine
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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 ￥1289.00 2024-05-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Boc-Arg(Z)-OH
 51219-18-2 98%
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 ￥4015.00 2024-05-11
Key Organics Ltd
AS-74885-1G
(2S)-5-{[amino({[(benzyloxy)carbonyl]imino})methyl]amino}-2-{[(tert-butoxy)carbonyl]amino}pentanoic acid
 51219-18-2 >95%
1g
 £94.00 2025-02-08
Key Organics Ltd
AS-74885-5G
(2S)-5-{[amino({[(benzyloxy)carbonyl]imino})methyl]amino}-2-{[(tert-butoxy)carbonyl]amino}pentanoic acid
 51219-18-2 >95%
5g
 £177.00 2025-02-08
eNovation Chemicals LLC
D964727-5g
11-Oxa-2,4,9-triazatridecanoic acid,8-carboxy-3-imino-12,12-dimethyl-10-oxo-, 1-(phenylmethyl) ester, (S)-
 51219-18-2 95%
5g
 $190 2024-06-06

N-Boc-N'-Cbz-L-arginine Production Method

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